Cas no 1806793-83-8 (Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806793-83-8
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4849794
• Update Time: 2025-06-29

Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-15-9(14)7-4-13-3-6(8(11)12)5(7)2-10/h3-4,8H,2H2,1H3
• InChI Key： KEELRAWZHIQPQI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CN=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate, also known by its CAS number 1806793-83-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this compound features a pyridine ring substituted with a methyl group at position 5, a bromomethyl group at position 4, and a difluoromethyl group at position 3. These substituents contribute to its distinctive chemical behavior and make it an interesting subject for both academic research and industrial applications.

The synthesis of Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate involves a series of intricate chemical transformations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and coupling reactions, to optimize the synthesis process. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and selectivity of these reactions. These developments underscore the importance of this compound in the field of organic synthesis and its potential for large-scale production.

One of the most notable applications of Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate is in the development of bioactive molecules. The bromomethyl group at position 4 acts as an electrophilic center, making the compound highly reactive in nucleophilic substitution reactions. This property has been exploited in the design of novel agrochemicals and pharmaceutical agents. For instance, studies have shown that derivatives of this compound exhibit potent insecticidal activity against various agricultural pests. Additionally, research into its pharmacological properties has revealed potential applications in cancer therapy due to its ability to inhibit specific enzymes involved in tumor progression.

The physical and chemical properties of Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stability. The compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermodynamic stability has been evaluated under various conditions, revealing that it is resistant to degradation under mild acidic or basic conditions.

In recent years, there has been growing interest in exploring the environmental impact of Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. However, further research is required to fully understand its environmental fate and ensure its safe use in industrial processes.

The integration of computational chemistry tools has greatly enhanced our understanding of the electronic structure and reactivity of Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and reactivity patterns of this compound. These studies have provided valuable insights into its electronic properties, such as the distribution of electron density around the bromomethyl group and the influence of fluorine substituents on the overall reactivity.

In conclusion, Methyl 4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate is a versatile compound with a wide range of applications in organic synthesis, agrochemistry, and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel chemical entities with tailored properties. As advancements in synthetic methodologies and computational tools continue to emerge, this compound is expected to play an even more significant role in both academic research and industrial applications.